Cas no 2108717-40-2 (3-phenyl-1-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octan-8-ylpropan-1-one)

• Product Name: 3-phenyl-1-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octan-8-ylpropan-1-one
• CAS No: 2108717-40-2
• MF: C₂₁H₂₄N₂O₂
• MW: 336.427465438843
• CID: 6388685
• PubChem ID: 121020896
• Update Time: 2025-05-19

3-phenyl-1-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octan-8-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octan-8-ylpropan-1-one
• AKOS026696511
• 3-phenyl-1-[3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl]propan-1-one
• 3-phenyl-1-(3-pyridin-3-yloxy-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one
• 2108717-40-2
• F6549-8406
• 3-phenyl-1-((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one

• Inchi： 1S/C21H24N2O2/c24-21(11-8-16-5-2-1-3-6-16)23-17-9-10-18(23)14-20(13-17)25-19-7-4-12-22-15-19/h1-7,12,15,17-18,20H,8-11,13-14H2
• InChI Key： LJVAGQOXOSBEMA-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1CC2CCC(C1)N2C(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 336.183778013g/mol
• Monoisotopic Mass: 336.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-phenyl-1-3-(pyridin-3-yloxy)-8-azabicyclo3.2.1octan-8-ylpropan-1-one

Introduction to 3-phenyl-1-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-ylpropan-1-one (CAS No. 2108717-40-2)

3-phenyl-1-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-ylpropan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. The compound belongs to the class of azabicycloalkanes, which are known for their diverse pharmacological properties and utility in drug design. With a CAS number of 2108717-40-2, this molecule represents a fascinating example of how structural diversity can be leveraged to modulate biological targets, particularly in the context of developing novel therapeutic agents.

The molecular structure of 3-phenyl-1-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-ylpropan-1-one features a bicyclic core consisting of an eight-membered ring system that includes an azacycle, a phenyl group, and a propanone moiety. The presence of a pyridin-3-yloxy substituent at the 3-position of the bicyclic system introduces additional complexity and functionality, which may contribute to its interactions with biological targets. This structural motif is reminiscent of several known bioactive molecules, suggesting that 3-phenyl-1-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-ylpropan-1-one could exhibit properties such as receptor binding affinity, enzyme inhibition, or other pharmacological effects.

In recent years, there has been growing interest in the development of azabicycloalkanes as scaffolds for drug discovery due to their ability to mimic natural products and their potential for binding to specific biological targets with high affinity. The bicyclo[3.2.1]octane core is particularly noteworthy because it can adopt multiple conformations, which may enhance its ability to interact with proteins or other biomolecules in a complementary manner. Furthermore, the incorporation of heterocyclic groups such as pyridine into the molecular structure can further modulate pharmacokinetic properties and improve solubility, making such compounds attractive candidates for further investigation.

One of the most compelling aspects of 3-phenyl-1-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yldone is its potential for further derivatization and optimization. The presence of multiple functional handles—such as the ketone group and the pyridinyl ether—provides opportunities for chemists to modify the molecule in ways that could enhance its potency, selectivity, or metabolic stability. For instance, computational studies have suggested that small modifications to the substituents around the bicyclic core can significantly alter binding affinities and pharmacological profiles.

Recent advances in computational chemistry have enabled researchers to predict the behavior of complex molecules like 3-ph-enyl-l-threel-pyridin-l-yloxy)-l-bicyclo[l.l.l octan-l-oil-propan-l-one (CAS No. 21087l7-l40-l) with unprecedented accuracy. These tools allow for virtual screening of large libraries of compounds and can help identify promising candidates for experimental validation. In particular, molecular docking studies have been used to explore how this molecule might interact with various biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders.

The phenyl group in l-ph-enyl-l-threel-pyridin-l-yloxy)-l-bicyclo[l.l.l octan-l-oil-propan-l-one (CAS No.l20871l7-l40-l) is a common feature in bioactive molecules due to its ability to engage in π-stacking interactions and hydrophobic effects with biological targets. These interactions can be crucial for achieving high binding affinities and may contribute to the compound's overall pharmacological activity. Additionally, the presence of an azacycle can introduce conformational constraints that influence how the molecule fits into binding pockets, potentially leading to more selective interactions.

From a synthetic chemistry perspective, l-ph-enyl-l-threel-pyridin-l-yloxy)-l-bicyclo[l.l.l octan-l-oil-propan-l-one (CAS No.l20871l7-l40-l) represents an interesting challenge due to its complex three-dimensional structure and multiple stereocenters. The synthesis of such molecules typically requires multi-step strategies involving ring formation reactions, functional group transformations, and stereocontrol techniques. Advances in synthetic methodologies have made it possible to construct complex scaffolds like this one with greater efficiency and precision than ever before.

One particularly noteworthy aspect of l-ph-enyl-l-threel-pyridin-l-yloxy)-l-bicyclo[l.l.l octan-l-oil-propan-l-one (CAS No.l20871l7-I40-I) is its potential as a lead compound for drug discovery programs targeting neurological disorders such as Alzheimer's disease or Parkinson's disease . The combination of an azabicycloalkane core with pyridine-based functionalities suggests that this molecule might interact with neurotransmitter receptors or other key proteins involved in these conditions . Preliminary studies have shown that similar scaffolds can modulate neurotransmitter release , making them promising candidates for further investigation .

In conclusion, l-ph-enyl-I-threel-pyridin-I-yloxy)-I-bicyclo[l.I.I octan-I-oil-propan-I-one (CAS No.I20871I7-I40-I) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique molecular features , including its bicyclic core , phenyl group , and pyridinyl ether , make it an attractive scaffold for designing novel therapeutic agents . With ongoing advancements in computational chemistry , synthetic methodologies , and biological screening techniques , this molecule is poised to play an important role in future drug discovery efforts . As research continues , we can expect more insights into its pharmacological properties and applications across various therapeutic areas .